Cas no 2227693-57-2 ((2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol
• CAS No: 2227693-57-2
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 6054783
• PubChem ID: 97629875
• Update Time: 2025-10-31

(2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol
• EN300-1976867
• 2227693-57-2

• Inchi： 1S/C9H10ClFO/c1-6(12)2-7-3-8(10)5-9(11)4-7/h3-6,12H,2H2,1H3/t6-/m0/s1
• InChI Key： OAKQLZNSZVLFEH-LURJTMIESA-N
• SMILES： ClC1=CC(=CC(=C1)C[C@H](C)O)F

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol

Chemical Profile of (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol (CAS No. 2227693-57-2)

(2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227693-57-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a 3-chloro-5-fluorophenyl group. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties, which are being explored for their efficacy in various disease models. The stereochemistry at the propan-2-ol chiral center, specifically the (S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with improved pharmacokinetic profiles and enhanced target specificity. (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol has emerged as a compound of interest due to its potential to modulate key biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The presence of both chloro and fluoro substituents in the aromatic ring enhances its lipophilicity and metabolic stability, which are critical factors for drug development.

One of the most compelling aspects of (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol is its reported interaction with enzymes and receptors that are implicated in various disease processes. Studies have demonstrated that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to contribute to inflammatory responses. Additionally, its ability to bind to specific receptors has been linked to potential anti-cancer properties, making it a candidate for further development in oncology research.

The synthesis of (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol presents unique challenges due to the need for precise stereocontrol during the chiral center formation. Advanced synthetic methodologies, including asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the compound's biological activity is not compromised by the presence of racemic impurities.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol. Molecular docking studies have revealed insights into its binding mode with target proteins, providing valuable information for structure-based drug design. These computational approaches have complemented experimental efforts by predicting potential lead compounds and optimizing their pharmacological properties.

In preclinical studies, (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol has shown encouraging results in models of inflammation and cancer. Its ability to reduce pro-inflammatory cytokine production and inhibit tumor growth has positioned it as a promising candidate for further clinical investigation. However, additional studies are needed to fully elucidate its mechanism of action and assess its safety profile in human subjects.

The pharmaceutical industry has taken note of the potential of (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol and is actively exploring ways to incorporate it into novel drug candidates. Collaborative efforts between academic researchers and industry scientists are underway to translate laboratory findings into clinical applications. These partnerships are essential for accelerating the development process and bringing new treatments to patients who suffer from debilitating diseases.

The future prospects for (2S)-1-(3-chloro-5-fluorophenyl)propan-2-ol appear bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug delivery systems may further enhance its efficacy and bioavailability. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in precision medicine approaches tailored to individual patient needs.